Cas no 41612-33-3 (5H-Pyrimido[5,4-b]indole)

• Product Name: 5H-Pyrimido[5,4-b]indole
• CAS No: 41612-33-3
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 1112278
• Update Time: 2024-07-24

5H-Pyrimido[5,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[5,4-b]indole

• Inchi： 1S/C10H7N3/c1-2-4-8-7(3-1)10-9(13-8)5-11-6-12-10/h1-6,13H
• InChI Key： IADMQABXGAXDPF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=NC=NC=C12

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Melting Point: 239-241 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 384.9±15.0 °C(Predicted)
• pka: 13.16±0.30(Predicted)